Cas no 187235-52-5 ((6S)-2-nitro-6,7-dihydro-5H-imidazo[2,1-b][1,3]oxazin-6-yl [4-(trifluoromethoxy)benzyl]carbamate)

• Product Name: (6S)-2-nitro-6,7-dihydro-5H-imidazo[2,1-b][1,3]oxazin-6-yl [4-(trifluoromethoxy)benzyl]carbamate
• CAS No: 187235-52-5
• MF: C₁₅H₁₃F₃N₄O₆
• MW: 402.282133817673
• CID: 1380244
• PubChem ID: 476519
• Update Time: 2025-04-20

(6S)-2-nitro-6,7-dihydro-5H-imidazo[2,1-b][1,3]oxazin-6-yl [4-(trifluoromethoxy)benzyl]carbamate Chemical and Physical Properties

Names and Identifiers

• (6S)-2-nitro-6,7-dihydro-5H-imidazo[2,1-b][1,3]oxazin-6-yl [4-(trifluoromethoxy)benzyl]carbamate
• (4-Trifluoromethoxy-benzyl)-carbamic acid (S)-2-nitro-6,7-dihydro-5H-imidazo[2,1-b][1,3]oxazin-6-yl ester
• PA 1328
• [(6S)-2-nitro-6,7-dihydro-5H-imidazo[2,1-b][1,3]oxazin-6-yl] N-[[4-(trifluoromethoxy)phenyl]methyl]carbamate
• UHSCZJKUJBDLDD-NSHDSACASA-N
• 2-Nitro-6,7-dihydro-5H-imidazo[2,1-b][1,3]oxazin-6-yl hydrogen {[4-(trifluoromethoxy)phenyl]methyl}carbonimidate
• CHEMBL1946796
• DTXSID80940192
• (4-Trifluoromethoxy-benzyl)carbamic acid (S)-2-nitro-6,7-dihydro-5H-imidazo(2,1-b)(1,3)oxazin-6-yl ester
• 187235-52-5
• PA-1328

• Inchi： 1S/C15H13F3N4O6/c16-15(17,18)28-10-3-1-9(2-4-10)5-19-14(23)27-11-6-21-7-12(22(24)25)20-13(21)26-8-11/h1-4,7,11H,5-6,8H2,(H,19,23)/t11-/m0/s1
• InChI Key： UHSCZJKUJBDLDD-NSHDSACASA-N
• SMILES： FC(OC1C=CC(=CC=1)CNC(=O)O[C@@H]1COC2=NC(=CN2C1)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 402.07879
• Monoisotopic Mass: 402.07871863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 120Ų

Experimental Properties

• PSA: 117.75